Thermodynamic model for the electro-optical and structural properties of Sm C*A phase in antiferroelectric liquid crystal MHPOBC
Journal of Materials Chemistry Pub Date: 2010-12-06 DOI: 10.1039/C0JM00747A
Abstract
We construct a phenomenological model to describe the electro-optical and structural properties of the SmC*A phase of antiferroelectric liquid crystal MHPOBC. The free-energy density of the system is expanded in terms of three degrees of freedom—tensor orientational order Qij, scalar smectic order Ψ, and polarization vector P and couplings between these order parameters. In this expansion the tilt vector ξ is not incorporated because ξ is governed by Qij. The values of Landau coefficients are determined by comparing with the experimental data of helical pitch, tilt angle and spontaneous polarization of MHPOBC in the SmC*A phase. Taking these values we evaluate the temperature variation of the tilt angle, spontaneous polarization and pitch of the SmC*A phase for MHPOBC. It is found that the theoretical results agree very well with the experimental data for antiferroic mesogens.
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Journal Name：Journal of Materials Chemistry
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